Cas no 897456-75-6 (N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide)

• Product Name: N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide
• CAS No: 897456-75-6
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 5480032
• Update Time: 2025-06-13

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-3-methoxybenzamide
• N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide

• Inchi： 1S/C19H18ClN3O2S/c1-25-16-4-2-3-14(11-16)18(24)21-9-10-26-19-22-12-17(23-19)13-5-7-15(20)8-6-13/h2-8,11-12H,9-10H2,1H3,(H,21,24)(H,22,23)
• InChI Key： UZDAXJXALQUMLS-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(Cl)C=C2)=CN=1)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide

Professional Introduction to N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide (CAS No. 897456-75-6)

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 897456-75-6, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a benzamide moiety, an imidazole ring, and a chlorophenyl group, which collectively contribute to its potential biological activity.

The benzamide group is a well-known pharmacophore that is frequently encountered in medicinal chemistry, often contributing to the binding affinity and selectivity of small molecule drugs. In particular, the presence of a methoxy substituent on the benzamide ring enhances its solubility and metabolic stability, making it an attractive feature for drug design. The imidazole ring, on the other hand, is a heterocyclic structure that is commonly found in bioactive molecules and has been implicated in various biological processes. The sulfanyl group attached to the imidazole ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

The 4-chlorophenyl group adds another layer of complexity to the compound's structure, providing a site for possible further derivatization and optimization. This group is known to enhance lipophilicity and can influence both the pharmacokinetic and pharmacodynamic properties of the molecule. The ethyl chain connecting the sulfanyl-substituted imidazole ring to the benzamide moiety serves as a linker that can be modified to fine-tune the overall properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide with greater accuracy. These studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. For instance, preliminary docking studies have indicated that it may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the presence of an imidazole ring suggests potential interactions with histamine receptors, which are relevant in conditions such as allergies and asthma.

The synthesis of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the imidazole ring via condensation reactions, followed by sulfanylation and subsequent coupling with the benzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In vitro studies have begun to explore the biological profile of this compound. Initial assays have shown promising results in terms of cytotoxicity and anti-inflammatory activity. For example, cell-based assays have demonstrated that N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide can inhibit nitric oxide production in macrophage cells, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at moderate doses, although further investigation is needed to fully assess its safety profile.

The potential applications of this compound extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for further drug development. Researchers are exploring modifications to enhance its binding affinity and selectivity for specific biological targets. For instance, replacing the chlorophenyl group with other aromatic rings or introducing additional functional groups could lead to novel derivatives with improved pharmacological properties.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software has been instrumental in predicting how N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide interacts with biological targets at the atomic level. These predictions guide experimental design and help identify optimal leads for further development. Additionally, machine learning algorithms are being employed to analyze large datasets and identify patterns that could lead to new insights into the compound's behavior.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The development of novel therapeutic agents requires a multidisciplinary approach, combining expertise in organic chemistry, pharmacology, bioinformatics, and clinical medicine. N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide represents an exciting example of how basic research can lead to innovative drug candidates.

In conclusion, N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-3-methoxybenzamide (CAS No. 897456-75-6) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug development, particularly in areas such as inflammation and immunomodulation. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future therapeutic strategies.